N-(4-methyl-2-pyridinyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea

• IUPAC Name: 1-(4-methylpyridin-2-yl)-3-(4-morpholin-4-ylsulfonylphenyl)thiourea
• InChI: InChI=1S/C17H20N4O3S2/c1-13-6-7-18-16(12-13)20-17(25)19-14-2-4-15(5-3-14)26(22,23)21-8-10-24-11-9-21/h2-7,12H,8-11H2,1H3,(H2,18,19,20,25)
• InChI Key: SDIIJIADLPLHQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C17H20N4O3S2
• Molecular Weight: 392.5 g/mol

Description

N-(4-methyl-2-pyridinyl)-N'-[4-(4-morpholinylsulfonyl)phenyl]thiourea is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is commonly referred to as "MPM-2" and has been studied for its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of MPM-2 is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, MPM-2 has been shown to inhibit the activity of tyrosine kinases, which are involved in cancer cell growth and proliferation. Additionally, MPM-2 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
MPM-2 has been shown to have various biochemical and physiological effects. In cancer research, MPM-2 has been found to induce apoptosis (programmed cell death) in cancer cells, as well as inhibit angiogenesis (the formation of new blood vessels) in tumors. In inflammation research, MPM-2 has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of COX-2. In neurological research, MPM-2 has been found to protect neurons from oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using MPM-2 in lab experiments is that it has been extensively studied and has shown promising results in various disease models. Additionally, MPM-2 has been shown to have low toxicity in vitro and in vivo. However, one limitation of using MPM-2 in lab experiments is that it is a relatively new compound, and its long-term effects and potential side effects are not fully understood.

Future Directions

There are several future directions for research on MPM-2. One direction is to further investigate its potential use in cancer treatment, particularly in combination with other chemotherapeutic agents. Another direction is to study its potential use in treating other inflammatory diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand the mechanism of action of MPM-2 and its potential side effects.

Scientific Research Applications

MPM-2 has been studied for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders. In cancer research, MPM-2 has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, MPM-2 has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In neurological research, MPM-2 has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.